Cas no 2253632-03-8 (3-(2-Chloropyridin-3-yl)azetidin-3-ol;dihydrochloride)

• Product Name: 3-(2-Chloropyridin-3-yl)azetidin-3-ol;dihydrochloride
• CAS No: 2253632-03-8
• MF: C₈H₁₁Cl₃N₂O
• MW: 257.54473900795
• CID: 5861059
• PubChem ID: 137935609
• Update Time: 2025-10-28

3-(2-Chloropyridin-3-yl)azetidin-3-ol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropyridin-3-yl)azetidin-3-ol;dihydrochloride
• 2253632-03-8
• EN300-6504899
• 3-(2-chloropyridin-3-yl)azetidin-3-ol dihydrochloride

• Inchi： 1S/C8H9ClN2O.2ClH/c9-7-6(2-1-3-11-7)8(12)4-10-5-8;;/h1-3,10,12H,4-5H2;2*1H
• InChI Key： QGSORVFPURVVEO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(CNC1)O.Cl.Cl

Computed Properties

• Exact Mass: 255.993696g/mol
• Monoisotopic Mass: 255.993696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2-Chloropyridin-3-yl)azetidin-3-ol;dihydrochloride

3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride (CAS No. 2253632-03-8): An Overview

3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride (CAS No. 2253632-03-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its azetidine core and chloropyridine substituent, exhibits promising pharmacological properties, making it a valuable candidate for further research and development.

The azetidine ring, a four-membered heterocycle, is known for its high reactivity and conformational flexibility, which can significantly influence the biological activity of the molecules in which it is incorporated. The presence of the chloropyridine moiety further enhances the compound's potential by introducing additional functionalities that can modulate its interactions with biological targets.

Recent studies have highlighted the importance of azetidine derivatives in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that azetidine derivatives with similar structural features to 3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of cancer research, azetidine derivatives have shown promise as inhibitors of specific kinases involved in tumor growth and metastasis. A notable example is the work conducted by a research team at the University of California, which reported that compounds with a chloropyridine substituent effectively inhibited the activity of PI3K/AKT signaling pathways, leading to reduced cell proliferation and increased apoptosis in various cancer cell lines.

The dihydrochloride salt form of 3-(2-Chloropyridin-3-yl)azetidin-3-ol enhances its solubility and stability, making it more suitable for pharmaceutical applications. This salt form is particularly advantageous for developing oral formulations, as it improves bioavailability and reduces variability in drug absorption.

From a synthetic perspective, the preparation of 3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride involves several key steps. The synthesis typically begins with the formation of an intermediate azetidine derivative through a ring-closing metathesis reaction or a nucleophilic substitution. The subsequent introduction of the chloropyridine substituent can be achieved through various methods, such as electrophilic aromatic substitution or transition metal-catalyzed coupling reactions. The final step involves the conversion to the dihydrochloride salt form to optimize its pharmaceutical properties.

The pharmacokinetic profile of 3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These characteristics make it an attractive candidate for further clinical evaluation.

In terms of safety and toxicity, preliminary assessments indicate that 3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety studies are necessary to ensure its long-term safety and efficacy in human subjects.

The potential therapeutic applications of 3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride are diverse and promising. Its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to inhibit specific kinases involved in cancer progression suggests that it could be developed as an anticancer agent for use in combination therapies or as a monotherapy.

Future research on 3-(2-Chloropyridin-3-yl)azetidin-3-ol; Dihydrochloride will likely focus on optimizing its structure to enhance its potency and selectivity for specific biological targets. Computational methods such as molecular docking and molecular dynamics simulations can provide valuable insights into the interactions between this compound and its targets, guiding rational drug design efforts.

In conclusion, 3-(2-Chloropyridin-3-y l)azetidin - ol; Dihydrochloride (CAS No. 2253632 -08) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development in various disease areas. Ongoing research will continue to uncover new insights into its mechanisms of action and optimize its use in clinical settings.